Cas no 784146-26-5 (Quinolinium, 1-[(4-boronophenyl)methyl]-6-methoxy-, bromide)

Quinolinium, 1-[(4-boronophenyl)methyl]-6-methoxy-, bromide structure
784146-26-5 structure
Product Name:Quinolinium, 1-[(4-boronophenyl)methyl]-6-methoxy-, bromide
CAS No:784146-26-5
MF:C17H17BBrNO3
MW:374.03678393364
CID:534530
PubChem ID:71403076
Update Time:2025-04-19

Quinolinium, 1-[(4-boronophenyl)methyl]-6-methoxy-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 1-[(4-boronophenyl)methyl]-6-methoxy-, bromide
    • [4-[(6-methoxyquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
    • DTXSID00824006
    • 784146-26-5
    • 1-[(4-Boronophenyl)methyl]-6-methoxyquinolin-1-ium bromide
    • Inchi: 1S/C17H17BNO3.BrH/c1-22-16-8-9-17-14(11-16)3-2-10-19(17)12-13-4-6-15(7-5-13)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
    • InChI Key: MVPQYCQFEWDCGG-UHFFFAOYSA-M
    • SMILES: [Br-].O(C)C1C=CC2=C(C=1)C=CC=[N+]2CC1C=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 373.04849g/mol
  • Monoisotopic Mass: 373.04849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.6Ų
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